4-Di(2-hydroxyethyl)amino-4'-nitrostilbene

• CAS No.: 117563-47-0
• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol
• IUPAC Name: 2-[N-(2-hydroxyethyl)-4-[2-(4-nitrophenyl)ethenyl]anilino]ethanol
• InChI: InChI=1S/C18H20N2O4/c21-13-11-19(12-14-22)17-7-3-15(4-8-17)1-2-16-5-9-18(10-6-16)20(23)24/h1-10,21-22H,11-14H2
• InChI Key: BUGPQBVYSHUWQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=CC2=CC=C(C=C2)[N+](=O)[O-])N(CCO)CCO

Description

4-Di(2-hydroxyethyl)amino-4'-nitrostilbene is a useful research compound. Its molecular formula is C18H20N2O4 and its molecular weight is 328.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of the crude reaction product of the previous step, viz. 4-di(2-acetyloxyethyl)aminobenzaldehyde, 270 g of 4-nitrophenyl acetic acid, 2 l of dimethyl formamide, and 100 ml of piperdine was stirred for 4 days at 20°-25° C. Next, the reaction mixture was concentrated by evaporation at 70° C. to a thick red oil, which was titrated three times, each time with 1 l of n-hexane. The residue was dissolved in 2.5 l of dimethyl formamide. Then there was added a solution of 320 g of sodium hydroxide in 800 ml of water. The resulting reaction mixture was then heated for 16 hours to 100° C. and subsequently poured into 10 l of ice water. The precipitated product was filtered off and thoroughly after-washed three times, each time with 1 l of water. After drying the crude reaction product was crystallized from 250 ml of dimethyl formamide and 500 ml of dichloromethane. The resulting yield of 4-di(2-hydroxy-ethyl) amino-4'-nitrostilbene was 190 g with a melting point of 184°-185° C. Calculated on N,N-di(2-hydroxyethyl)aniline this is 58% of theory.